2-(Benzyloxy)cyclopentanone
Overview
Description
2-(Benzyloxy)cyclopentanone is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammation and Anti-tumor Activities
A study focused on the synthesis of 2-(3,5-dimethoxybenzylidene)-cyclopentanone, a compound related to 2-(Benzyloxy)cyclopentanone, and evaluated its anti-inflammatory and anti-tumor activities. The compound showed significant anti-inflammatory effects and weak inhibition of Hela cell proliferation (Ao Gui-zhen, 2010).
Photoprocesses and Photophysical Properties
Another research explored the photophysical properties of 2-benzylidene-5-(pyridin-4-ylmethylidene)cyclopentanone derivatives in acetonitrile, which can provide insights into the optical behavior of similar compounds like 2-(Benzyloxy)cyclopentanone (V. N. Gutrov et al., 2019).
Synthesis and Biological Activities
The synthesis of a hydrazone derivative from an aromatic α, β-unsaturated Ketone closely related to 2-(Benzyloxy)cyclopentanone was examined. This study included structural analysis and biological activity assessments, indicating potential applications in bioactive compounds development (Saliha Saouli et al., 2020).
Two-Photon Absorption and Photopolymerization
Research on asymmetrical benzylidene cyclopentanone dyes, related to 2-(Benzyloxy)cyclopentanone, demonstrated their application in two-photon absorption and photopolymerization, suggesting potential industrial applications in photonic technologies (Jie Wu et al., 2008).
Nonlinear Optical Properties
A study on bis-chalcone derivatives, including compounds similar to 2-(Benzyloxy)cyclopentanone, investigated their nonlinear optical properties. These findings are significant for applications in photonics and optoelectronics (M. S. Kiran et al., 2014).
properties
IUPAC Name |
2-phenylmethoxycyclopentan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c13-11-7-4-8-12(11)14-9-10-5-2-1-3-6-10/h1-3,5-6,12H,4,7-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYNUTNLIODWGDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)C1)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzyloxy)cyclopentanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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